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Compound of Interest

Compound Name: 2,5-Divinylpyridine

Cat. No.: B097761

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Divinylpyridine, a versatile
organic compound utilized in various research and industrial applications. This document
outlines its chemical identity, physical and chemical properties, and detailed safety information
to ensure its proper and safe handling in a laboratory setting.

Chemical and Physical Properties

2,5-Divinylpyridine, with the CAS number 16222-95-0, is a pyridine derivative characterized
by the presence of two vinyl groups.[1][2] Its key physical and chemical properties are
summarized in the table below.
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Property Value Source
Molecular Formula C9HON [2]
Molecular Weight 131.17 g/mol [2][3]
CAS Number 16222-95-0 [1][2]
Melting Point -42 °C (-44 °F)

Boiling Point 115 °C (239 °F)

Density 0.978 g/cm3 at 25 °C (77 °F)

log Pow (Octanol/Water

Partition Coefficient)

~0.64 at 20 °C (68 °F)

Safety Information

2,5-Divinylpyridine is a hazardous substance that requires careful handling to minimize risks.

The following sections detail its GHS classification and provide essential safety protocols.

~HS H | Classificati

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour.
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 ]
skin.
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.
Skin Irritation 2 H315: Causes skin irritation.
o H319: Causes serious eye
Eye Irritation 2A L
irritation.
GHS Pictograms
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine%2C%202%2C5-diethenyl-
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine%2C%202%2C5-diethenyl-
https://www.benchchem.com/product/b15492297
https://www.chemsrc.com/en/cas/16222-95-0_194232.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine%2C%202%2C5-diethenyl-
https://www.benchchem.com/product/b097761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following pictograms are associated with the hazards of 2,5-Divinylpyridine:
e Flame: Indicates a flammable hazard.
o Exclamation Mark: Indicates that it may cause irritation, skin sensitization, or is harmful.

o Health Hazard: May be harmful or fatal.

Precautionary Statements

A comprehensive list of precautionary statements for the safe handling of 2,5-Divinylpyridine
is provided below.
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Type Code Statement

Keep away from heat, hot

surfaces, sparks, open flames

Prevention P210 o
and other ignition sources. No
smoking.

P233 Keep container tightly closed.

Ground and bond container

P240 o _

and receiving equipment.
Use explosion-proof

P241 electrical/ventilating/lighting

equipment.

P242 Use non-sparking tools.

Take action to prevent static
pP243 _

discharges.

Avoid breathing mist or

P261

vapours.
Wash skin thoroughly after

P264 .

handling.
Do not eat, drink or smoke

P270 , ,

when using this product.

Use only outdoors or in a well-
pP271 _

ventilated area.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a
Response P301 + P312 + P330 POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P303 + P361 + P353 IF ON SKIN (or hair): Take off

immediately all contaminated
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clothing. Rinse skin with

water/shower.

IF INHALED: Remove person
to fresh air and keep

P304 + P340 + P312 comfortable for breathing. Call
a POISON CENTER/doctor if

you feel unwell.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

If skin irritation occurs: Get

P332 + P313 ) ) )
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.
Store in a well-ventilated
Storage P403 + P235
place. Keep cool.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols

The following protocols are derived from standard safety data sheets and should be strictly
adhered to when working with 2,5-Divinylpyridine.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear flame-retardant antistatic protective clothing and chemical-resistant
gloves (e.g., Butyl rubber, Viton®).
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o Respiratory Protection: Use a full-face respirator with a combination filter for organic vapors
and particulates if ventilation is inadequate.

Handling and Storage

e Handling:

[e]

Work in a well-ventilated area, preferably in a chemical fume hood.

o

Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.

[¢]

Use non-sparking tools and take precautionary measures against static discharge.

o

Keep away from heat, sparks, open flames, and other ignition sources.
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

First Aid Measures

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water and call a physician or
poison control center immediately.

 If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water for
at least 15 minutes. Seek immediate medical attention.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.

Visualized Safety Workflow
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The following diagram illustrates the logical workflow for the safe handling of 2,5-
Divinylpyridine, from preparation to disposal.

Emergency Response

Evacuate, Ventilate,
Use Absorbent Material

Preparation Handling

Don Appropriate PPE
Assess Risks }——{ Review SDS }——{ (Gloves, Goggles, Lab Goary || Werkin Fume Hood Use Non-Sparking Tools Ground Equipment Dispense Chemical |

Use CO2, Dry Chemical, or
Alcohol-Re F

e
Collect Waste in Dispose via Approved
Labeled Container Waste Disposal Plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Divinylpyridine: A Technical Guide to Its Properties
and Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097761#2-5-divinylpyridine-cas-number-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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